3-(1H-Indol-3-yl)-1-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]propan-1-one

• IUPAC Name: 3-(1H-indol-3-yl)-1-[3-[(6-methylpyridin-2-yl)oxymethyl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C23H27N3O2/c1-17-6-4-10-22(25-17)28-16-18-7-5-13-26(15-18)23(27)12-11-19-14-24-21-9-3-2-8-20(19)21/h2-4,6,8-10,14,18,24H,5,7,11-13,15-16H2,1H3
• InChI Key: LHRYKYCAYDQTQS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)OCC2CCCN(C2)C(=O)CCC3=CNC4=CC=CC=C43
• Molecular Formula: C23H27N3O2
• Molecular Weight: 377.5 g/mol

Description

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Synthesis Analysis

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Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

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